Cas no 1099058-85-1 (1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid)

• Product Name: 1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid
• CAS No: 1099058-85-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6439466
• Update Time: 2025-10-28

1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid
• 3-Piperidinecarboxylic acid, 1-(2-cyclopropylacetyl)-

• Inchi： 1S/C11H17NO3/c13-10(6-8-3-4-8)12-5-1-2-9(7-12)11(14)15/h8-9H,1-7H2,(H,14,15)
• InChI Key： HMSNLIOLTVIAGJ-UHFFFAOYSA-N
• SMILES： N1(C(CC2CC2)=O)CCCC(C(O)=O)C1

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 421.7±38.0 °C(Predicted)
• pka: 4.38±0.20(Predicted)

Additional information on 1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid

Recent Advances in the Study of 1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid (CAS: 1099058-85-1)

1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid (CAS: 1099058-85-1) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a building block for novel pharmacophores. This research brief synthesizes the latest findings on its synthesis, biological activity, and therapeutic potential, providing a comprehensive overview for professionals in the field.

The compound's unique structural features, including the cyclopropylacetyl moiety and the piperidine-3-carboxylic acid scaffold, make it a versatile intermediate for the development of small-molecule inhibitors. Recent publications highlight its role in the synthesis of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs). For instance, a 2023 study demonstrated its efficacy as a precursor in the synthesis of selective kappa-opioid receptor antagonists, which show promise in treating pain and addiction disorders.

Advances in synthetic methodologies have also been reported, with researchers optimizing routes to achieve higher yields and enantiomeric purity. A notable development is the use of asymmetric hydrogenation techniques to produce enantiomerically pure forms of 1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid, which is critical for its application in chiral drug development. These synthetic improvements are detailed in recent patents and peer-reviewed articles, underscoring the compound's growing importance in pharmaceutical manufacturing.

Biological evaluations of derivatives of 1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid have revealed promising activity against a range of targets. In vitro studies have shown that certain analogs exhibit potent inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, computational modeling studies have provided insights into the compound's binding modes, facilitating the design of more potent and selective derivatives.

In conclusion, 1-(2-cyclopropylacetyl)piperidine-3-carboxylic acid (CAS: 1099058-85-1) represents a valuable scaffold in medicinal chemistry, with ongoing research uncovering new therapeutic opportunities. Its versatility in synthesis and biological activity positions it as a key player in the development of next-generation pharmaceuticals. Future studies are expected to explore its applications in additional disease areas, further expanding its utility in drug discovery.